Cas no 1053659-06-5 (2-(2-Chloroethylamino)-4,6-dimethylnicotinonitrile)

• Product Name: 2-(2-Chloroethylamino)-4,6-dimethylnicotinonitrile
• CAS No: 1053659-06-5
• MF: C₁₀H₁₂ClN₃
• MW: 209.675380706787
• MDL: MFCD10568281
• CID: 4679072
• Update Time: 2025-05-26

2-(2-Chloroethylamino)-4,6-dimethylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-CHLOROETHYLAMINO)-4,6-DIMETHYLNICOTINONITRILE
• SBB094264
• 2-[(2-chloroethyl)amino]-4,6-dimethylpyridine-3-carbonitrile
• 2-(2-Chloroethylamino)-4,6-dimethylnicotinonitrile

• MDL： MFCD10568281
• Inchi： 1S/C10H12ClN3/c1-7-5-8(2)14-10(9(7)6-12)13-4-3-11/h5H,3-4H2,1-2H3,(H,13,14)
• InChI Key： YZNMYSTVELIKTP-UHFFFAOYSA-N
• SMILES： ClCCNC1C(C#N)=C(C)C=C(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Topological Polar Surface Area: 48.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 2-(2-Chloroethylamino)-4,6-dimethylnicotinonitrile

Professional Introduction to 2-(2-Chloroethylamino)-4,6-dimethylnicotinonitrile (CAS No. 1053659-06-5)

2-(2-Chloroethylamino)-4,6-dimethylnicotinonitrile, identified by its CAS number 1053659-06-5, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the class of nicotinonitrile derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of both chloroethylamino and dimethyl substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for medicinal chemistry investigations.

The synthesis and characterization of 2-(2-Chloroethylamino)-4,6-dimethylnicotinonitrile involve sophisticated organic chemistry techniques. The process typically begins with the functionalization of nicotinonitrile precursors, where selective substitution at the 2-position with a chloroethylamino group introduces a polar and potentially bioactive moiety. The subsequent introduction of methyl groups at the 4- and 6-positions enhances the steric and electronic properties of the molecule, influencing its interactions with biological targets. Advanced spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed to confirm the structural integrity and purity of the compound.

In recent years, there has been growing interest in nicotinonitrile derivatives as potential therapeutic agents. The chloroethylamino moiety in 2-(2-Chloroethylamino)-4,6-dimethylnicotinonitrile is particularly noteworthy for its ability to form hydrogen bonds and engage in electrostatic interactions with biological molecules. This feature has led to investigations into its applications in the development of novel drugs targeting various diseases. For instance, studies have explored its potential as an intermediate in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory disorders.

The dimethylation at the 4- and 6-positions of the nicotinonitrile ring further modulates the electronic distribution within the molecule, enhancing its lipophilicity and solubility parameters. These properties are critical for drug delivery systems, as they influence how well a compound can cross biological membranes and reach its target site. Recent research has demonstrated that modifications in this region can significantly alter pharmacokinetic profiles, making it possible to fine-tune both efficacy and safety.

The biological activity of 2-(2-Chloroethylamino)-4,6-dimethylnicotinonitrile has been extensively studied in various preclinical models. Initial screenings have revealed promising results in terms of inhibitory effects on certain enzymes and receptors relevant to neurological disorders. The interaction between this compound and biological targets such as neurotransmitter receptors has been a focal point of investigation. Preliminary data suggest that it may modulate pathways involved in pain perception and neuroprotection, opening avenues for therapeutic applications in conditions like neuropathy and Alzheimer's disease.

The role of computational chemistry in understanding the behavior of 2-(2-Chloroethylamino)-4,6-dimethylnicotinonitrile cannot be overstated. Molecular modeling techniques have been employed to predict how this compound might bind to its targets at an atomic level. These simulations provide insights into binding affinities, orientation preferences, and potential side reactions, which are essential for optimizing drug design. By leveraging high-performance computing resources, researchers can accelerate the discovery process by virtual screening large libraries of compounds before moving to costly experimental validations.

The pharmaceutical industry has taken notice of the potential offered by derivatives like 2-(2-Chloroethylamino)-4,6-dimethylnicotinonitrile. Several companies have initiated programs aimed at exploring its utility as a lead compound for new drug candidates. Collaborative efforts between academic researchers and industry scientists are fostering innovation by combining experimental expertise with computational insights. This synergy is crucial for translating laboratory findings into tangible therapeutic benefits for patients worldwide.

The environmental impact of synthesizing and handling such compounds is also a consideration that drives sustainable chemistry practices forward. Researchers are increasingly adopting green chemistry principles to minimize waste generation and hazardous exposures during production processes. Techniques such as catalytic reactions under mild conditions or solvent-free synthesis methods are being explored to make operations more eco-friendly while maintaining high yields and purity standards.

The future prospects for 2-(2-Chloroethylamino)-4,6-dimethylnicotinonitrile look promising as ongoing studies continue to uncover new applications. The integration of artificial intelligence (AI) into drug discovery pipelines is expected to further enhance the development process by predicting novel molecular interactions more rapidly than traditional methods allow alone. As computational capabilities improve globally so too will our ability to design molecules with tailored properties suited for specific therapeutic needs.